N'-[1-(2-thienyl)ethylidene]benzohydrazide

• IUPAC Name: N-[(Z)-1-thiophen-2-ylethylideneamino]benzamide
• InChI: InChI=1S/C13H12N2OS/c1-10(12-8-5-9-17-12)14-15-13(16)11-6-3-2-4-7-11/h2-9H,1H3,(H,15,16)/b14-10-
• InChI Key: FDMVTSJWRWLLPM-UVTDQMKNSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CC=CC=C1)C2=CC=CS2
• Isomeric SMILES: C/C(=N/NC(=O)C1=CC=CC=C1)/C2=CC=CS2
• Molecular Formula: C13H12N2OS
• Molecular Weight: 244.31 g/mol
• CAS RN: 113875-20-0

Description

N'-[1-(2-thienyl)ethylidene]benzohydrazide, commonly known as TEBH, is a synthetic compound that has been widely studied for its potential use in various scientific research applications. TEBH belongs to the class of hydrazones and is a yellow crystalline powder that is soluble in organic solvents.

Scientific Research Applications

Cardiac Protection and Anticoagulant Potential

• Cardioprotective and Anticoagulant Effects : A study found that a similar molecule, (E)-N'-(1-(3-oxo-3H-benzo[f]chromen-2-yl)ethylidene)benzohydrazide, showed protective effects against cardiac remodeling in myocardial infarction in rats. It also demonstrated potent inhibition of angiotensin-converting enzyme and anticoagulant properties, making it a potential candidate for preventing thrombosis in acute myocardial infarction (Khdhiri Emna et al., 2020).

Corrosion Inhibition

• Corrosion Impeding Agent : A study investigating hydroxy phenyl hydrazides (related compounds) highlighted their role as corrosion inhibitors. These compounds demonstrated significant protective ability against the corrosion of mild steel in acidic media, making them environmentally benign corrosion inhibitors (A. Singh et al., 2021).

Spectral Characterization and Crystal Structure

• Spectral Analysis : The crystal structure of 2-amino-N'-[(1Z)-1-(4-chlorophenyl)ethylidene]-benzohydrazide was determined through X-ray diffraction, offering insights into its molecular structure and potential applications in various fields (M. Arfan et al., 2016).

Synthesis and Molecular Structure

• Cytotoxic Activity and Molecular Structure : Another study focused on synthesizing new aroylhydrazones, including 4-nitro-N'-(1-(thiophen-2-yl)ethylidene)benzohydrazide. These compounds were analyzed for their cytotoxic activity against cancer cell lines, indicating potential applications in cancer research (Ravindra Singh et al., 2017).

Catalytic, DNA Binding, and Antibacterial Activities

• Catalytic and Biological Activities : A study synthesized new Schiff base compounds with N'-[1-(2-hydroxyphenyl)ethylidene]benzohydrazide and examined their catalytic, DNA binding, and antibacterial activities. These findings suggest potential applications in biomedicine and catalysis (O. El‐Gammal et al., 2021).

Antioxidant Activities

• Antioxidant Properties : New thiosemicarbazide derivatives derived from 2-(ethylsulfanyl)benzohydrazide were found to exhibit strong antioxidant activities, indicating potential for development as health supplements or pharmaceutical agents (Nafal Nazarbahjat et al., 2014).